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Compound of Interest

Compound Name: Myristic acid-d1

Cat. No.: B1435380 Get Quote

Essential Safety and Handling Guide for Myristic
Acid-d1
This guide provides crucial safety and logistical information for the handling and disposal of

Myristic acid-d1 in a laboratory setting. Researchers, scientists, and drug development

professionals will find procedural guidance to ensure safe operational practices. Myristic acid-
d1 is the deuterated form of Myristic acid, a naturally occurring saturated fatty acid.[1] While

specific safety data for the deuterated form is limited, the safety profile is considered analogous

to that of its non-deuterated counterpart. Myristic acid is generally not classified as a hazardous

substance, though it may cause mild irritation to the eyes, skin, and respiratory tract.[2][3][4]

Recommended Personal Protective Equipment
(PPE)
When handling Myristic acid-d1, it is essential to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4][5][6]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber, 0.11mm) and clothing to prevent skin

exposure.[4][6]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[5] Follow OSHA respirator regulations found in

29 CFR 1910.134 or European Standard EN

149.[4][5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment.

Operational Plan: Step-by-Step Handling Procedure

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][4]

Keep away from oxidizing agents, heat, ignition sources, and direct sunlight.[2]

Preparation and Use:

Handle in a well-ventilated area or in a laboratory fume hood to minimize dust generation

and accumulation.[4][7]

Avoid contact with eyes, skin, and clothing.[4][6] Do not breathe dust.[5]
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Wash hands thoroughly after handling.[4]

Spill and Emergency Procedures:

Minor Spills: Clean up spills immediately.[4] For dry spills, use dry clean-up procedures to

avoid generating dust.[3] Sweep up the material and place it into a suitable, labeled

container for disposal.[4]

Major Spills: Alert others in the area. Wear appropriate PPE, including respiratory

protection.[3] Control the spill and prevent it from entering drains or waterways.[3]

First Aid:

Eyes: Flush eyes with plenty of water for at least 15 minutes.[4]

Skin: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[4]

Inhalation: Move to fresh air.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of water.[4] Seek

medical attention if you feel unwell.[8]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[3]

Dispose of unused material and its container as hazardous waste.[9]

Do not allow the chemical to enter drains or waterways.[3][5]

Consult with your institution's environmental health and safety office for specific disposal

guidance.

Quantitative Data
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Property Value Source

Oral LD50 (Rat) > 10,000 mg/kg bw/day [2][10]

Flash Point > 200°F (> 93.3°C) [2][9]

Molecular Formula C₁₄H₂₈O₂ [11]

Molecular Weight 228.4 g/mol [12]

Experimental Protocol: Preparation of a Myristic
Acid Stock Solution
Myristic acid is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide

(DMF).[12] The following is a general protocol for preparing a stock solution.

Weigh the desired amount of Myristic acid-d1 in a clean, dry vial.

Add the appropriate volume of the chosen solvent (e.g., ethanol, DMSO, DMF) to the vial.

The solubility is approximately 15 mg/mL in ethanol and DMF, and 12 mg/mL in DMSO.[12]

Cap the vial and vortex or sonicate until the solid is completely dissolved. The solution

should be purged with an inert gas.[12]

Store the stock solution at the recommended temperature, typically -20°C, for long-term

stability.[12]

Visual Workflow and Logic Diagrams
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Safe Handling and Disposal of Myristic Acid-d1
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Hierarchy of Safety Controls for Myristic Acid-d1

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

If not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Last line of defense

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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